Cas no 58456-88-5 (Phenol, 2-iodo-4-(1-methylethyl)-)

• Product Name: Phenol, 2-iodo-4-(1-methylethyl)-
• CAS No: 58456-88-5
• MF: C₉H₁₁IO
• MW: 262.087515115738
• CID: 342003
• PubChem ID: 12652100
• Update Time: 2025-04-19

Phenol, 2-iodo-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-iodo-4-(1-methylethyl)-
• 2-iodo-4-isopropylphenol
• 2-iodo-4-propan-2-ylphenol
• 2-IODO-4-(PROPAN-2-YL)PHENOL
• 2-iodo-4-(1-methylethyl)phenol
• 58456-88-5
• DTXSID90505756
• AKOS026732198
• MB22548
• QRIAFNSSHHQLEI-UHFFFAOYSA-N
• SCHEMBL788149
• FT-0741533

• Inchi： 1S/C9H11IO/c1-6(2)7-3-4-9(11)8(10)5-7/h3-6,11H,1-2H3
• InChI Key： QRIAFNSSHHQLEI-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C(C)C)O

Computed Properties

• Exact Mass: 261.98503
• Monoisotopic Mass: 261.98546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes